Tetradeca-11,13-dien-1-ol

Specification

• CAS No.: 80625-44-1
• Molecular Formula: C14H26O
• Molecular Weight: 210.36 g/mol
• IUPAC Name: tetradeca-11,13-dien-1-ol
• Standard InChI: InChI=1S/C14H26O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15/h2-4,15H,1,5-14H2
• Standard InChI Key: FNJYRTCQWWUNRH-UHFFFAOYSA-N
• SMILES: C=CC=CCCCCCCCCCCO
• Canonical SMILES: C=CC=CCCCCCCCCCCO

Introduction

Tetradeca-11,13-dien-1-ol is an organic compound with the chemical formula C14H26O. It is characterized by the presence of two double bonds in the 11th and 13th positions of a tetradecane chain, along with a hydroxyl group at the first carbon atom. This compound is of interest in various scientific fields due to its unique chemical structure and potential biological activities.

Synthesis and Preparation

The synthesis of Tetradeca-11,13-dien-1-ol typically involves the reduction of appropriate precursors or the use of Wittig reactions to introduce the double bonds. The specific conditions and catalysts used can vary depending on the desired yield and purity of the product.

Biological Activities and Applications

Tetradeca-11,13-dien-1-ol is primarily known for its role in insect pheromone communication. It can be used as a precursor to synthesize pheromone-related compounds, which are essential for attracting insects in pest management strategies. Additionally, its derivatives, such as esters, have been studied for potential medicinal applications, including anti-inflammatory and antimicrobial activities.

Biological Activity	Description
Pheromone Communication	Used in pest management to attract insects
Medicinal Applications	Potential anti-inflammatory and antimicrobial properties

Research Findings

Research on Tetradeca-11,13-dien-1-ol and its derivatives has shown promising results in various fields:

• Pest Management: The compound's role in pheromone communication makes it valuable for developing strategies to control insect populations.

• Medicine: Preliminary studies indicate potential therapeutic uses, although further research is needed to fully understand its effects.

Comparison with Similar Compounds

Tetradeca-11,13-dien-1-ol can be compared to other tetradecadienols based on their stereochemistry and biological activity:

Compound	Structure Description	Unique Features
Tetradeca-11,13-dien-1-ol	Two double bonds at 11th and 13th positions	Specific pheromone activity
Z-11,13-Tetradecadien-1-ol	Similar structure but with Z-configuration	Different biological activity due to stereochemistry
Tetradec-9-en-1-ol	Single double bond at 9th position	Different physical properties and biological roles